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Introduction

The accurate assessment of glomerular filtration rate (GFR) is crucial in pediatric nephrology
for diagnosing and managing kidney disease, as well as for appropriate drug dosing. While
exogenous markers like inulin and iohexol are considered the gold standard for GFR
measurement, their use can be invasive and cumbersome, particularly in children.[1][2][3]
Endogenous serum creatinine is the most commonly used biomarker for estimating GFR,;
however, its levels are influenced by non-renal factors such as muscle mass, age, diet, and
sex, which can limit its accuracy in the pediatric population.[4][5]

The stable isotope dilution method using Creatinine-d5 (deuterated creatinine) coupled with
liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a more accurate and
precise measurement of creatinine clearance, overcoming many of the limitations of traditional
methods. This approach involves the administration of a known amount of Creatinine-d5,
which is biochemically indistinguishable from endogenous creatinine but can be differentiated
by its mass. By measuring the ratio of labeled to unlabeled creatinine in plasma or urine, a
highly accurate GFR can be determined. This method is minimally invasive and provides a
robust tool for renal function assessment in pediatric clinical research and drug development.
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The following tables summarize typical data ranges and parameters relevant to pediatric renal
function studies. Note: The data presented here are illustrative and may vary based on the
specific patient population and analytical methods used. Currently, there is a lack of extensive
published data specifically from Creatinine-d5 GFR measurement studies in children;
therefore, these tables are based on established pediatric reference ranges for serum
creatinine and GFR.

Table 1: lllustrative Pediatric Serum Creatinine and GFR Reference Ranges

Estimated GFR (eGFR)

Age Group Serum Creatinine (mg/dL) .
(mL/min/1.73 m?)

Newborn (Term) 0.3-1.0 20-40

1- 12 months 0.2-05 60 - 100
1-5years 0.3-0.6 80 - 120
6 - 12 years 04-0.8 90 - 130
13 - 18 years (Male) 06-1.2 90 - 140
13 - 18 years (Female) 05-1.0 90 - 140

Data compiled from various pediatric nephrology resources. eGFR is typically calculated using
equations such as the Bedside Schwartz formula.[2][3]

Table 2: Key Parameters for LC-MS/MS Analysis of Creatinine and Creatinine-d5
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Parameter Value
Chromatography
HILIC (Hydrophilic Interaction Liquid
Column
Chromatography) or Reversed-Phase C18
Acetonitrile/water with ammonium formate or
Mobile Phase ) )
formic acid
Flow Rate 0.2 - 0.6 mL/min

Injection Volume

5-20pL

Mass Spectrometry

lonization Mode

Positive Electrospray lonization (ESI+)

Monitored Transitions

- Endogenous Creatinine

e.g., m/z 114 -> 86, 114 -> 44

- Creatinine-d5

e.g., m/z 119 -> 91, 119 -> 49 (depending on

the specific deuteration pattern)

Internal Standard

Creatinine-d3 (if not using Creatinine-d5 as the

tracer)

These parameters are illustrative and require optimization for specific instrumentation and

assay requirements.

Experimental Protocols

Protocol for GFR Measurement using Creatinine-d5

Bolus Injection

This protocol describes a plasma clearance method following a single intravenous bolus of

Creatinine-d5.

1.1. Patient Preparation:

» Patients should be in a normally hydrated state.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/product/b15553908?utm_src=pdf-body
https://www.benchchem.com/product/b15553908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Fasting is not strictly required, but a heavy meal, particularly one rich in protein, should be
avoided immediately before and during the study.

» Obtain and record the patient's height and weight.

o Establish intravenous access for both Creatinine-d5 administration and blood sampling. A
separate line for blood draws is recommended to avoid contamination.

1.2. Creatinine-d5 Administration:

o Prepare a sterile solution of Creatinine-d5 in saline. The exact dosage should be
determined based on the child's weight and the analytical sensitivity of the mass
spectrometer, but a typical starting point is in the range of 1-5 mg/kg.

o Administer the Creatinine-d5 solution as an intravenous bolus over 1-2 minutes.
o Record the exact time of injection.

1.3. Blood Sampling:

Collect blood samples at predetermined time points post-injection. A typical schedule for a
two-compartment model analysis would include samples at:

o Baseline (pre-injection)
o 5,10, 20, 30, 60, 90, 120, 180, and 240 minutes post-injection.

Collect blood in tubes containing an appropriate anticoagulant (e.g., EDTA or heparin).

Immediately centrifuge the blood samples to separate the plasma.

Store the plasma samples at -80°C until analysis.
1.4. GFR Calculation:

e The plasma concentration-time data for Creatinine-d5 is fitted to a two-compartment
pharmacokinetic model to determine the clearance.
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e GFR (mL/min) = Dose of Creatinine-d5 / Area Under the Curve (AUC) of the plasma
concentration-time profile.

e The calculated GFR is then normalized to a body surface area of 1.73 m2.

Protocol for LC-MS/MS Analysis of Creatinine and
Creatinine-d5 in Plasma

2.1. Materials and Reagents:

» Creatinine and Creatinine-d5 standards

» Creatinine-d3 (as an internal standard)

e LC-MS grade acetonitrile, methanol, and water
e Formic acid or ammonium formate

o 96-well plates or microcentrifuge tubes

2.2. Sample Preparation (Protein Precipitation):

e To a 50 pL aliquot of pediatric plasma in a microcentrifuge tube, add 150 pL of a protein
precipitation solution (e.g., acetonitrile or methanol containing the internal standard,
Creatinine-d3).

» Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

o Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the
precipitated proteins.

o Carefully transfer the supernatant to a clean 96-well plate or autosampler vial for LC-MS/MS
analysis.

2.3. LC-MS/MS Analysis:

e Set up the LC-MS/MS system with the parameters outlined in Table 2 (optimization may be
required).
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* Inject the prepared samples onto the LC column.

e Acquire data for the specific mass transitions of endogenous creatinine, Creatinine-d5, and
the internal standard (Creatinine-d3).

o Generate a standard curve using known concentrations of Creatinine and Creatinine-d5 to
quantify their concentrations in the patient samples.
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Caption: Creatinine Metabolism and Excretion Pathway.[1][6][7]

Experimental Workflow for Creatinine-d5 GFR
Measurement

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15553908?utm_src=pdf-body
https://www.benchchem.com/product/b15553908?utm_src=pdf-body
https://www.benchchem.com/product/b15553908?utm_src=pdf-body-img
https://www.mdpi.com/2218-273X/15/1/41
https://www.researchgate.net/publication/387642235_The_Metabolism_of_Creatinine_and_Its_Usefulness_to_Evaluate_Kidney_Function_and_Body_Composition_in_Clinical_Practice
https://www.slideshare.net/slideshow/creatine-metabolism/35908590
https://www.benchchem.com/product/b15553908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Patient Preparation
(Hydration, Baseline Info)

IV Bolus Administration

of Creatinine-d5

Timed Plasma Sampling

'

Plasma Separation
& Storage (-80°C)

LC-MS/MS Analysis
(Quantification of Creatinine & Creatinine-d5)

Pharmacokinetic Modeling

(Two-Compartment Model)

GFR Calculation
(Dose / AUC)

Normalization to
Body Surface Area (1.73 m?)

Final GFR Result

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Limitations:
- Influenced by muscle mass, diet
- Tubular secretion

Impacts Accuracy

Accurate GFR
Measurement
nabtes

Approximated by Endogenous Creatinine

Ideal GFR Marker
(Freely Filtered, Not

Mimicked by

Exogenous Creatinine-d5
(Stable Isotope)

Advantages:
- Known administered dose

- Not affected by endogenous production

- High analytical specificity (LC-MS/MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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